Cas no 2113-08-8 ( )

• Product name: &nbsp
• CAS No: 2113-08-8
• MF: C₄H₁₂ClN₅
• MW: 165.624578475952
• CID: 911164
• PubChem ID: 12234209

  Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-anthracene; Anthracene, 1-ethyl-; 1-ethyl-biguanide, hydrochloride; 1-Aethyl-anthracen; AC1L49IN; 1-Aethyl-biguanid, Hydrochlorid; 1-Ethylanthracen; CTK1J4973; 1-ethyl-1H-benzoimidazole 3-oxide; ethyl biguanide hydrochloride; 1-Aethyl-benzimidazol-3-oxid; 41637-86-9;
• SCHEMBL1937669
• N-Ethyltriimidodicarbonic diamide--hydrogen chloride (1/1)
• NSC-210552
• DTXSID30943451
• N-ethylbiguanide hydrochloride
• NSC210552
• 2113-08-8
•  

• Inchi： InChI=1S/C4H11N5.ClH/c1-2-8-4(7)9-3(5)6;/h2H2,1H3,(H6,5,6,7,8,9);1H
• InChI Key： BMKJPIBZJKDTGC-UHFFFAOYSA-N
• SMILES： CCN=C(N)N=C(N)N.Cl

Computed Properties

• Exact Mass: 129.10163
• Monoisotopic Mass: 165.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2

Experimental Properties

• Density: 1.35
• Boiling Point: 301.8°C at 760 mmHg
• Flash Point: 136.3°C
• Refractive Index: 1.598
• PSA: 102.78
• LogP: 1.49730